Cas no 32921-22-5 (1-(Pyridin-4-yl)octan-1-one)

• Product name: 1-(Pyridin-4-yl)octan-1-one
• CAS No: 32921-22-5
• MF: C₁₃H₁₉NO
• MW: 205.29606
• CID: 1032057
• PubChem ID: 208747

1-(Pyridin-4-yl)octan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-4-yl)octan-1-one
• 1-pyridin-4-yloctan-1-one
• Heptyl 4-pyridyl ketone
• Ketone, heptyl 4-pyridyl
• 1-(4-Pyridyl)-1-octanone
• 32921-22-5
• BRN 1452216
• DTXSID80954577
• SCHEMBL11267484
• 5-21-07-00474 (Beilstein Handbook Reference)
• 1-Octanone, 1-(4-pyridyl)-
• AKOS011915118

• Inchi： InChI=1S/C13H19NO/c1-2-3-4-5-6-7-13(15)12-8-10-14-11-9-12/h8-11H,2-7H2,1H3
• InChI Key： NFJVDNUUKKYRHM-UHFFFAOYSA-N
• SMILES： CCCCCCCC(=O)C1=CC=NC=C1

Computed Properties

• Exact Mass: 205.14677
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96